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Compound of Interest

Compound Name: Fmoc-D-Nva-OH

cat. No.: B557634

Technical Data Sheet: Fmoc-D-Nva-OH

This document provides a concise summary of the core physicochemical properties of N-a-(9-
Fluorenylmethoxycarbonyl)-D-norvaline (Fmoc-D-Nva-OH), a key reagent in solid-phase
peptide synthesis.

Physicochemical Data

The fundamental molecular properties of Fmoc-D-Nva-OH have been determined and are
presented below. This data is critical for stoichiometric calculations in peptide synthesis,
analytical characterization, and quality control.

Property Value Citations
Molecular Formula C20H21NOa4 [1112][3]
Molecular Weight 339.39 g/mol [1][2]

CAS Number 144701-24-6 [1]I3]

) White powder or crystalline
Physical Appearance ] [1114]
solid
Melting Point 152-154°C [1][5]

Experimental Protocols
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The molecular weight and formula are fundamental properties derived from the compound's
atomic composition. These values are typically confirmed experimentally using standard
analytical techniques:

e Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule, confirming
its molecular weight.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and
confirm the arrangement of atoms, thereby validating the molecular formula.

o Elemental Analysis: To determine the percentage composition of carbon, hydrogen, nitrogen,
and oxygen, which provides an empirical formula that can be reconciled with the molecular
formula.

Detailed protocols for these well-established techniques are standardized and widely available
in analytical chemistry literature.

Logical Relationship of Core Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular identifiers.

Fmoc-D-Nva-OH

has has

Molecular Formula Molecular Weight

C20H21NOa4 339.39 g/mol

Click to download full resolution via product page

Caption: Relationship between Fmoc-D-Nva-OH and its molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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